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Compound of Interest

Compound Name: 2,4,6-Trichloroanisole-d5

Cat. No.: B029328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Trichloroanisole-d5 (TCA-d5) is the deuterated analog of 2,4,6-trichloroanisole (TCA), a

compound notorious for causing "cork taint" in wine.[1] Due to its chemical similarity to TCA

and its distinct mass spectrometric signature, TCA-d5 serves as an invaluable internal standard

for the accurate quantification of TCA in various matrices, particularly in the food and beverage

industry.[2][3] This guide provides a comprehensive overview of the physicochemical

properties, analytical applications, and experimental protocols involving 2,4,6-
Trichloroanisole-d5.

Physicochemical and Spectrometric Data
A summary of the key quantitative data for 2,4,6-Trichloroanisole-d5 is presented in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b029328?utm_src=pdf-interest
https://www.benchchem.com/product/b029328?utm_src=pdf-body
https://www.medchemexpress.com/2-4-6-trichloroanisole-d5.html
https://pubmed.ncbi.nlm.nih.gov/9408990/
https://www.sigmaaldrich.com/JP/ja/product/sial/34023
https://www.benchchem.com/product/b029328?utm_src=pdf-body
https://www.benchchem.com/product/b029328?utm_src=pdf-body
https://www.benchchem.com/product/b029328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Identifiers

CAS Number 352439-08-8

Molecular Formula C₇D₅Cl₃O [4]

Linear Formula Cl₃C₆D₂OCD₃ [3]

IUPAC Name

1,3,5-trichloro-2-

(trideuteriomethoxy)benzene-

4,6-d₂

N/A

Synonyms
2,4,6-Trichloro-1-

methoxybenzene-d5
[4]

Physical Properties

Molecular Weight 216.51 g/mol [4]

Appearance
Off-White Solid / Colorless

Liquid
[5][6]

Melting Point 60-62 °C [7]

Boiling Point 132 °C at 28 mmHg [7]

Solubility
Soluble in organic solvents,

low solubility in water.
[5]

Analytical Data

Isotopic Purity ≥98 atom % D

Mass Shift (M+) +5 [3]

Safety Information

Signal Word Warning

Hazard Statements H302, H319, H413

Synthesis and Formation Pathway
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2,4,6-Trichloroanisole-d5 is synthesized through the deuteration of 2,4,6-trichloroanisole. The

formation of its non-deuterated counterpart, TCA, is often a result of microbial O-methylation of

2,4,6-trichlorophenol.[8][9] This process is a significant concern in the wine industry, as

chlorophenols can be present in cork and other winery materials.

Formation Pathway of 2,4,6-Trichloroanisole (TCA)

2,4,6-Trichlorophenol

2,4,6-Trichloroanisole (TCA)

O-methylation

Microscopic Fungi (e.g., Aspergillus, Penicillium)

Click to download full resolution via product page

Formation of 2,4,6-Trichloroanisole (TCA) via microbial action.

Analytical Application: Quantification of TCA in
Wine
The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in gas

chromatography-mass spectrometry (GC-MS) for the quantification of TCA.[2] Its use allows for

the correction of variations during sample preparation and analysis, leading to highly accurate

and precise results.

Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of TCA in wine using 2,4,6-
Trichloroanisole-d5 as an internal standard.
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Workflow for TCA Analysis in Wine

Sample Preparation

Extraction

Analysis

Data Processing

Wine Sample (10 mL)

Spike with TCA-d5 Internal Standard (e.g., 20 ng/L)

Add NaCl (e.g., 1 g)

Headspace Solid-Phase Microextraction (HS-SPME)

Gas Chromatography-Mass Spectrometry (GC-MS)

Quantification using Calibration Curve

Click to download full resolution via product page

Analytical workflow for the determination of TCA in wine.
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Detailed Experimental Protocol: TCA Quantification
in Wine by HS-SPME-GC-MS
This protocol is a composite based on established methods for the analysis of TCA in wine.[8]

[10][11]

Materials and Reagents
2,4,6-Trichloroanisole-d5 (TCA-d5): Purity ≥98%[12][13]

2,4,6-Trichloroanisole (TCA): Purity ≥99%[12][13]

Ethanol: Absolute[12][13]

Deionized Water: Free of TCA[12][13]

Sodium Chloride (NaCl): Purity ≥99.5%[12][13]

White Wine: Confirmed to be free of TCA[8]

SPME Fiber: e.g., 100 µm polydimethylsiloxane (PDMS)[8]

Headspace Vials: 20 mL with PTFE septa[8]

Preparation of Standard Solutions
Internal Standard Stock Solution (e.g., 500 mg/L): Accurately weigh and dissolve an

appropriate amount of TCA-d5 in absolute ethanol.[12][13]

Internal Standard Spiking Solution (e.g., 20 ng/L): Perform serial dilutions of the stock

solution with TCA-free white wine or a model wine solution (12% ethanol in water).[8][10]

TCA Stock Solution (e.g., 40 mg/L): Accurately weigh and dissolve an appropriate amount of

TCA in absolute ethanol.[13]

Calibration Standards: Prepare a series of calibration standards by spiking TCA-free white

wine with the TCA stock solution to achieve a concentration range of, for example, 0.1 to 20
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ng/L.[8] Each calibration standard should also be spiked with the internal standard (TCA-d5)

at a constant concentration (e.g., 20 ng/L).[8]

Sample Preparation
Pipette 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[8]

Add the internal standard (TCA-d5) to each vial to achieve the desired final concentration.

Add 1 g of NaCl to the vial.[8]

Immediately seal the vial with a PTFE septum cap.

HS-SPME Procedure
Place the vial in an autosampler with an agitator and incubator.

Incubate the sample at 50 °C for 30 minutes with agitation (e.g., 500 rpm).[8]

Expose the SPME fiber to the headspace of the sample for 30 minutes under the same

conditions.[8]

GC-MS Analysis
Desorption: Thermally desorb the analytes from the SPME fiber in the GC injection port at

250 °C for 3 minutes.[8]

Gas Chromatograph (GC) Conditions (Typical):

Column: e.g., DB-5ms (30 m x 0.25 mm x 0.25 µm)

Carrier Gas: Helium

Temperature Program: 50 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 5 min.

Mass Spectrometer (MS) Conditions (Typical):

Ionization Mode: Electron Ionization (EI)
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Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)[8]

Ions to Monitor (SIM):

TCA: m/z 195, 210, 212[14]

TCA-d5: m/z 199, 215, 217[14]

MRM Transitions (Example):

TCA: Precursor ion m/z 212 -> Product ion m/z 197[8]

TCA-d5: Precursor ion m/z 217 -> Product ions m/z 197, 199[8]

Data Analysis and Quantification
Integrate the peak areas for the selected ions for both TCA and TCA-d5.

Calculate the ratio of the peak area of TCA to the peak area of TCA-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

TCA calibration standards.

Determine the concentration of TCA in the unknown samples by interpolating their peak area

ratios from the calibration curve.

Conclusion
2,4,6-Trichloroanisole-d5 is an essential analytical tool for the accurate and reliable

quantification of 2,4,6-trichloroanisole. Its use as an internal standard, particularly in

conjunction with HS-SPME-GC-MS, provides a robust methodology for quality control in the

wine industry and other sectors where TCA contamination is a concern. The detailed protocols

and data presented in this guide offer a solid foundation for researchers and analytical

scientists working with this important labeled compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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